![molecular formula C17H11ClO2 B6365187 2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% CAS No. 1261979-74-1](/img/structure/B6365187.png)
2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95%
Overview
Description
2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% (2C5NBA) is a synthetic compound commonly used in research laboratories for various applications. It is a white crystalline solid with an acidic odor, and is soluble in water, alcohol, and other organic solvents. 2C5NBA is often used as a reagent in organic synthesis and has a wide range of applications in the fields of medicine, biochemistry, and pharmacology. This compound has been studied extensively, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions are discussed in
Mechanism of Action
2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% has been found to inhibit the activity of cyclooxygenase enzymes, which are responsible for the synthesis of prostaglandins and thromboxanes. Inhibition of these enzymes can lead to a decrease in the production of these compounds, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase enzymes, which can lead to a decrease in the production of prostaglandins and thromboxanes. This can lead to a decrease in inflammation and pain, as well as a decrease in blood pressure. In addition, 2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% has been found to have an anti-cancer effect, as it can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and has a high yield. In addition, it is relatively stable, which makes it suitable for long-term storage. However, 2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% can be toxic in large doses, and should be handled with caution.
Future Directions
There are several potential future directions for the use of 2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95%. It could be used to develop new drugs for the treatment of various diseases, such as cancer and inflammation. In addition, it could be used to study the effects of environmental pollutants on human health. Finally, it could be used to develop new methods for the synthesis of other compounds.
Synthesis Methods
2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% is synthesized from the reaction of 2-chlorobenzoic acid and naphthalene-2-ol. The reaction is conducted in an aqueous solution of sodium hydroxide and sodium chloride, and the resulting product is purified by recrystallization. The yield of the reaction is typically over 95%.
Scientific Research Applications
2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% is widely used in scientific research, particularly in the fields of biochemistry and pharmacology. It has been used to study the effects of drugs on the human body, as well as the biochemical and physiological effects of certain compounds. In addition, 2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95% has been used to study the effects of environmental pollutants on human health.
properties
IUPAC Name |
2-chloro-5-naphthalen-2-ylbenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClO2/c18-16-8-7-14(10-15(16)17(19)20)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSGAHWLBCCEHBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=CC(=C(C=C3)Cl)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50681308 | |
Record name | 2-Chloro-5-(naphthalen-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50681308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261979-74-1 | |
Record name | Benzoic acid, 2-chloro-5-(2-naphthalenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261979-74-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-(naphthalen-2-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50681308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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